Cas no 2538-85-4 (Mordant Black 17)

• Product Name: Mordant Black 17
• CAS No: 2538-85-4
• MF: C₂₀H₁₃N₂NaO₅S
• MW: 416.382394552231
• MDL: MFCD00004069
• CID: 43138
• PubChem ID: 24869074
• Update Time: 2025-10-10

Mordant Black 17 Chemical and Physical Properties

Names and Identifiers

• Palatine Chrome Black 6BN
• 1-(2-Hydroxy-1-naphthylazo)-2-naphthol-4-sulfonic acid zinc salt
• 3-Hydroxy-4-(2-hydroxy-1-naphthylazo)-1-naphthalenesulfonic acid, sodium salt
• C.I. 15705
• Eriochrome blue-black R
• Mordant Black 17
• Zinchrome R
• calcon(R)
• 1(2-hydroxy-1-naphthylazo)2-*naphthol-4-sulfonic
• sodium 3-hydroxy-4-(2-hydroxy-1-naphthylazo)-1-naphthalenesulphonate
• Mordant Black 17 (15705)
• CALCONE
• Mordantblack
• Calcon
• Mordant Black 17 [Indicator for Complexometry]
• Calcon?,pure100GR
• EriochromeblueblackR
• 1-(2-Hydroxy-1-naphthylazo)-2-naphthol-4-sulfonic acid sodium salt
• Blue Black R
• Blue Black R ,AR
• Blue Black R ,IND
• Calcon?, pure
• calcontm
• Eriochromblauschwarz R
• Eriochrome Blue
• EriochroMe® Blue Black R
• F-240
• IND
• Indicator
• Mordant Black R
• Natrium-(2,2'-dihydroxy-naphthyl-(1)-azonaphthalin-(1')-4-sulfonat)
• RSS
• sodium (2,2'-dihydroxy naphthyl-(1) azonaphthalene-(1') 4-sulfonate)
• Sunchromine Blue Black R
• Eriochrome Blue Black R
• Solochrome Dark Blue
• Magracrom Blue
• Diacromo Blue B
• Chrome Acid Blue
• Acid Chrome Blue
• Hispacrom Blue B
• Chrome Black 6B
• Alizarine Blue OS
• Superchrome Blue B
• Pontachrome Black B
• Omega Chrome Blue Black R
• Tertrochrome Blue R
• Alizarine Blue OCR
• Superchrome Blue BS
• Superchrome Blue BZ
• Superchrome Blue ZF
• Chrome Fast Blue M
• Alizarine Blue OCRN
• Alizarine Blue OCRA
• Cromal Blue Black R
• Diamond Fas
• Salicine Chrome Blue Black RW
• Acid Chrome Blue Black
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-, monosodium salt
• SCHEMBL1774143
• Kayaku Chrome Blue Black R
• Fast Chrome Cyanine 2B New
• Superchrome Blue RBN
• Solochrome Dark Blue BN
• C.I. Mordant Black 17
• Chrome Fast Cyanine BN
• AKOS024285059
• Fenakrom Blue Black RZF
• Diamond Blue Black RW
• Pontachrome Blue Black R
• SCHEMBL223613
• Solochrome Dark Blue B
• W-109797
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, sodium salt (1:1)
• Chrome Blue Black BSS
• sodium;3-hydroxy-4-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
• Fast Chrome Cyanine 2BS
• Diamond Blue Black RBA High Conc. CF
• Mitsui Chrome Blue Black RC
• Anthranol Chrome Blue Black RZF
• Alizarine Blue Black R
• Eriochrome Blue Black RCS
• Chrome Blue Black 2B
• Chrome Fast Cyanine BNZ
• Atlantichrome Blue Black RZN
• Alizarine Chrome Black 6B
• Calcochrome Blue Black R
• Erio Chrome Blue Black RZ
• Eriochrome Blue Black 2RCS
• Na 3-OH-4-(2-OH-1-naphthylazo)-1-naphthalenesulphonate
• C.I. Mordant Black 17, monosodium salt
• CHEMBL2028584
• Anthranol Chrome Blue Black RBA
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-hydroxy-1-naphthylazo)-, sodium salt
• Chrome Blue Black RW
• Chrome Blue Black R
• Fast Chrome Cyanine 3B
• Calcon(TM)
• sodium (E)-3-hydroxy-4-((2-hydroxynaphthalen-1-yl)diazenyl)naphthalene-1-sulfonate
• D88284
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-, monosodium salt
• Tertrochrome Blue Black RW
• Omega Chrome Blue Black RSS
• Alizarine Blue OCRB
• Erichrome Blue Black R (C.I. 15705)
• Kenachrome Dark Blue B
• Durochrome Blue OCRN
• AKOS040744466
• EINECS 219-810-2
• Diamond Blue Black RZF Super Special
• Java Chrome Blue Black RN
• MFCD00004069
• Chrome Fast Cyanine 2BSS
• FT-0628986
• Chromazine Blue Black R
• Lighthouse Chrome Dark Blue B
• EriochromeBlue Black R
• Chrome Blue Black RF
• A0581
• Eriochrome Blue Black MR
• Erio Chrome Blue Black R
• Azochromol Blue Black R
• NS00082040
• Chrome Blue Black RC
• AKOS000282987
• Chromocard Blue Black R
• Pontachrome Blue Black ZF
• Diamond Fast Blue E
• Superchrome Blue Black Extra
• Yodochrome Blue Black FZ
• Omega Chrome Blue Black RZN
• Superchrome Blue ZFAM
• Symulon Chrome Blue Black RC
• Chrome Fast Cyanine GR
• 3-Hydroxy-4-(2-hydroxy-1-naphthylazo)-1-naphthalenesulfonic acid,
• Chrome Fast Cyanine BSS
• CS-0010269
• Q1354782
• Sodium 3-hydroxy-4-((2-hydroxynaphthalen-1-yl)diazenyl)naphthalene-1-sulfonate
• Acid Chrome Dark Blue ERN
• DTXSID0062503
• Eriochrome Blue Black RSS
• Superchrome Blue BCM
• Telon Chrome Navy Blue R
• Durochrome Blue OCRA Ex
• Erio Chrome Blue Black RS Soluble
• Eriochrome Blue Black RC
• Erio Chrome Blue Black RS Supra
• Fast Chrome Cyanine 2B
• Pontachrome Blue Black RM
• 2538-85-4
• 2,2'-Oxy-4-sulfononaphthaleneazonaphthalene
• Fenakrom Blue Black R
• AKOS015903548
• NSC 47714
• Eriochrome? Blue Black R
• DB-046690
• sodium 4-[2-(2-hydroxynaphthalen-1-yl)hydrazin-1-ylidene]-3-oxonaphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, sodium salt
• NSC-47714
• 3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic acid
• pontachrome blue black reagent
• Sodium 3hydroxy4(2hydroxy1naphthylazo)1naphthalenesulphonate
• Q2LFW2UVR6
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, sodium salt (1:1)
• 1Naphthalenesulfonic acid, 3hydroxy4((2hydroxy1naphthalenyl)azo), monosodium salt
• C.I. Mordant Black 17, monosodium salt (8CI)
• 1Naphthalenesulfonic acid, 3hydroxy4(2(2hydroxy1naphthalenyl)diazenyl), sodium salt (1:1)
• 1Naphthalenesulfonic acid, 3hydroxy4(2hydroxy1naphthylazo), sodium salt
• DTXCID0037289
• 3Hydroxy4(2hydroxy1naphthylazo)1naphthalenesulfonic acid, sodium salt
• 219-810-2

• MDL： MFCD00004069
• Inchi： 1S/C20H14N2O5S.Na/c23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;/h1-11,23-24H,(H,25,26,27);/q;+1/p-1/b22-21+;
• InChI Key： ZQWICJYATMSSSD-QUABFQRHSA-M
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2C=CC=CC=21)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 416.04400
• Monoisotopic Mass: 416.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 685
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Purple black powder
• Density: 1.9809
• Boiling Point: No data available
• Flash Point: °C
• PH: 9.4 (10g/l, H2O, 25℃)
• Solubility: 20g/l
• Water Partition Coefficient: 20 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 130.76000
• LogP: 5.80450
• Color index: 15705
• Sensitiveness: Sensitive to humidity
• Solubility: It is jujube red in water and soluble in fibrinolysin (ethylene glycol ether); Slightly soluble in ethanol and acetone, insoluble in other organic solvents

Mordant Black 17 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：QK2200000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes